Cas no 31233-60-0 (Benzeneethanol, a-[4-(dimethylamino)phenyl]-)

• Product Name: Benzeneethanol, a-[4-(dimethylamino)phenyl]-
• CAS No: 31233-60-0
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 1452276
• Update Time: 2022-09-23

Benzeneethanol, a-[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-[4-(dimethylamino)phenyl]-
• ALPHA-(4-(DIMETHYLAMINO)PHENYL)PHENETHYL ALCOHOL
• Benzeneethanol, α-[4-(dimethylamino)phenyl]-

• Inchi： 1S/C16H19NO/c1-17(2)15-10-8-14(9-11-15)16(18)12-13-6-4-3-5-7-13/h3-11,16,18H,12H2,1-2H3
• InChI Key： ZXHOCPXISPWEFD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(C)C)=CC=1)(O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.147
• Monoisotopic Mass: 241.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0